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Compound of Interest

Compound Name: 8-Nitroquinoline

Cat. No.: B147351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Nitroquinoline, a versatile

chemical intermediate used in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1]

The document focuses on its chemical identity, physical properties, and critical safety data as

outlined by the Globally Harmonized System (GHS). It is intended to serve as an essential

resource for professionals handling this compound in a laboratory or industrial setting.

Chemical Identification and Properties
8-Nitroquinoline is a yellow crystalline solid belonging to the quinoline family.[1][2] Its chemical

structure, featuring a nitro group on the quinoline core, makes it a valuable precursor in various

organic synthesis reactions.[2][3]

Table 1: Chemical Identifiers for 8-Nitroquinoline
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Identifier Value Source(s)

CAS Number 607-35-2 [2][3][4][5]

IUPAC Name 8-nitroquinoline [4][5]

Molecular Formula C₉H₆N₂O₂ [2][3][4]

Molecular Weight 174.16 g/mol [2][3][4]

EC Number 210-135-9 [4][6]

InChIKey
OQHHSGRZCKGLCY-

UHFFFAOYSA-N
[4][5][6]

| Canonical SMILES | C1=CC2=C(C(=C1)--INVALID-LINK--[O-])N=CC=C2 |[4][5] |

Table 2: Physical and Chemical Properties of 8-Nitroquinoline

Property Value Source(s)

Appearance

Yellow to light yellow
solid; powder to crystal.[2]
[7]

[1][2][7]

Melting Point 86-91 °C [2][6][7]

Boiling Point ~305.12 °C (rough estimate) [7]

Solubility

Slightly soluble in water;

Soluble in ethanol, ether,

benzene.[4][7]

[1][4][7]

logP (Octanol/Water) 1.40 - 2.143 [4][8]

| Vapor Pressure | 0.000138 mmHg |[4] |

Safety and Hazard Information
8-Nitroquinoline is classified as hazardous under the OSHA Hazard Communication

Standard.[9] It is harmful if swallowed, inhaled, or in contact with skin, and causes serious skin
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and eye irritation.[1][4][6] Furthermore, it is suspected of causing genetic defects and cancer.[6]

[9]

Table 3: GHS Classification and Safety Phrases

Category Information Source(s)

Signal Word Warning [4][6][9]

Pictograms Health Hazard, Irritant [4]

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H332:

Harmful if inhaled. H335: May

cause respiratory irritation.

H341: Suspected of causing

genetic defects. H351:

Suspected of causing cancer.

[4][6][9]

| Precautionary Statements | P201: Obtain special instructions before use. P261: Avoid

breathing dust. P280: Wear protective gloves/protective clothing/eye protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P302+P352: IF ON SKIN:

Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

P308+P313: IF exposed or concerned: Get medical advice/attention. |[1][6][9] |

Table 4: Summary of Toxicological Data
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Endpoint Result Notes Source(s)

Acute Toxicity

Category 4 (Oral,
Dermal, Inhalation).
[4] Harmful if
swallowed, in
contact with skin,
or if inhaled.[6]

The GHS Category
4 classification
indicates moderate
acute toxicity.

[4][6]

Carcinogenicity

Category 2:

Suspected of causing

cancer.

Classified as a

questionable

carcinogen with

experimental data.

[7][9]

Germ Cell

Mutagenicity

Category 2:

Suspected of causing

genetic defects.

Mutation data has

been reported.
[7][9]

| Reproductive Toxicity | Experimental reproductive effects have been noted. | TD in rat: 36,400

mg/kg over 2 years showed carcinogenic and reproductive effects. |[7] |

Experimental Protocols
Detailed, substance-specific experimental protocols for 8-nitroquinoline are typically

proprietary to the testing bodies. However, the hazard classifications are based on

standardized methodologies, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 423): This protocol is used to determine the oral

toxicity of a substance. In the Acute Toxic Class Method, the substance is administered to a

group of fasted animals in a stepwise procedure. Sighting studies with single animals are

used to determine the starting dose. Depending on the mortality and/or moribund status of

the animals, further groups of animals may be dosed at higher or lower fixed levels. The

method provides a classification into one of five toxicity categories.

Skin Irritation/Corrosion (OECD Test Guideline 404): This guideline determines the potential

of a substance to cause irreversible or reversible inflammatory changes to the skin. A small
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amount of the test substance (0.5 g or 0.5 mL) is applied to a shaved patch of skin on a

single test animal (typically an albino rabbit). The patch is covered with a gauze dressing for

a set period (usually 4 hours). Skin reactions are observed and graded for erythema and

edema at specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Eye Irritation/Corrosion (OECD Test Guideline 405): This test assesses the potential of a

substance to produce irritation or damage to the eye. A small, measured amount of the test

substance is applied into the conjunctival sac of one eye of an experimental animal (e.g.,

albino rabbit). The other eye remains untreated as a control. The eyes are examined and

scored for corneal opacity, iris lesions, and conjunctival redness and swelling at specific

intervals after application.

Visualized Workflows and Logic
To ensure safety and proper communication of hazards, standardized workflows for handling

and classification are critical.
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GHS Hazard Identification and Communication Logic
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GHS Hazard Identification and Communication Logic.
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Safe Handling Workflow for 8-Nitroquinoline

Pre-Experimental Planning

Exposure Controls

Handling & Disposal

Obtain 8-Nitroquinoline

1. Conduct Risk Assessment

2. Review Safety Data Sheet (SDS)

3. Identify Hazards
(Acute Toxicity, Irritation,
Suspected Carcinogen)

4. Engineering Controls
(Chemical Fume Hood)

5. Personal Protective Equipment (PPE)
(Nitrile Gloves, Safety Goggles,

Lab Coat, Dust Mask)

6. Experimental Work
(Avoid dust generation,
Avoid skin/eye contact)

Store in a cool, dry, well-ventilated area
in a tightly closed container

Interim Step

7. Waste Disposal
(Dispose via approved waste

disposal plant)

Procedure Complete

Click to download full resolution via product page

Safe Handling Workflow for 8-Nitroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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